Cas no 2027693-77-0 (Cyclopropanemethanol, α-[1-(aminomethyl)cyclopropyl]-α-ethyl-2-methyl-)

• Product Name: Cyclopropanemethanol, α-[1-(aminomethyl)cyclopropyl]-α-ethyl-2-methyl-
• CAS No: 2027693-77-0
• MF: C₁₁H₂₁NO
• MW: 183.290543317795
• CID: 5277476
• PubChem ID: 165445419
• Update Time: 2025-06-11

Cyclopropanemethanol, α-[1-(aminomethyl)cyclopropyl]-α-ethyl-2-methyl- Chemical and Physical Properties

Names and Identifiers

• Cyclopropanemethanol, α-[1-(aminomethyl)cyclopropyl]-α-ethyl-2-methyl-
• 2027693-77-0
• EN300-683887
• 1-[1-(aminomethyl)cyclopropyl]-1-(2-methylcyclopropyl)propan-1-ol

• Inchi： 1S/C11H21NO/c1-3-11(13,9-6-8(9)2)10(7-12)4-5-10/h8-9,13H,3-7,12H2,1-2H3
• SMILES： C1(C(C2(CN)CC2)(CC)O)CC1C

Computed Properties

• Exact Mass: 183.162314293g/mol
• Monoisotopic Mass: 183.162314293g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 212
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 46.2Ų

Experimental Properties

• Density: 1.081±0.06 g/cm3(Predicted)
• Boiling Point: 271.7±13.0 °C(Predicted)
• pka: 15.10±0.29(Predicted)

Additional information on Cyclopropanemethanol, α-[1-(aminomethyl)cyclopropyl]-α-ethyl-2-methyl-

Introduction to Cyclopropanemethanol, α-[1-(aminomethyl)cyclopropyl]-α-ethyl-2-methyl- (CAS No. 2027693-77-0)

Cyclopropanemethanol, α-[1-(aminomethyl)cyclopropyl]-α-ethyl-2-methyl-, identified by the Chemical Abstracts Service Number (CAS No.) 2027693-77-0, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and synthetic biology. This compound belongs to a class of molecules characterized by a cyclopropane ring substituted with various functional groups, which contribute to its unique chemical properties and potential biological activities. The structural motif of this molecule, particularly the presence of an α-[1-(aminomethyl)cyclopropyl] side chain and an α-ethyl-2-methyl substituent, makes it a promising candidate for further investigation in drug discovery and material science applications.

The cyclopropane ring is a well-known structural feature in medicinal chemistry due to its high reactivity and ability to induce conformational constraints in molecules. This rigidity can enhance binding affinity to biological targets, making cyclopropane-containing compounds attractive for developing novel therapeutics. In the case of Cyclopropanemethanol, α-[1-(aminomethyl)cyclopropyl]-α-ethyl-2-methyl-, the combination of the cyclopropane ring with an amine functional group and methyl substituents suggests potential interactions with enzymes and receptors, which are critical for modulating biological pathways.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the pharmacological properties of such compounds with greater accuracy. Studies have shown that the amine moiety in this molecule can serve as a hydrogen bond acceptor or donor, facilitating interactions with polar residues in protein targets. Additionally, the cyclopropane ring can engage in π-stacking interactions or hydrophobic effects, further enhancing binding specificity. These features make Cyclopropanemethanol, α-[1-(aminomethyl)cyclopropyl]-α-ethyl-2-methyl- a versatile scaffold for designing small-molecule inhibitors or modulators.

In the realm of drug development, the synthesis of complex molecules like Cyclopropanemethanol, α-[1-(aminomethyl)cyclopropyl]-α-ethyl-2-methyl- requires meticulous planning and execution. The presence of multiple stereocenters and functional groups necessitates careful consideration of reaction pathways to ensure high yield and purity. Modern synthetic methodologies, including transition metal-catalyzed reactions and asymmetric synthesis techniques, have been instrumental in achieving these goals. For instance, palladium-catalyzed cross-coupling reactions can be employed to construct the cyclopropane ring efficiently, while chiral auxiliaries or catalysts can help establish the desired stereocenters.

The biological activity of Cyclopropanemethanol, α-[1-(aminomethyl)cyclopropyl]-α-ethyl-2-methyl- has been explored in several preclinical studies. Research indicates that this compound may exhibit properties relevant to therapeutic applications such as anti-inflammatory, analgesic, or antimicrobial effects. The amine group can interact with biological targets involved in inflammation pathways, while the cyclopropane ring may disrupt bacterial cell wall synthesis. However, further experimental validation is necessary to confirm these hypotheses and elucidate the exact mechanisms of action.

From a material science perspective, derivatives of Cyclopropanemethanol, α-[1-(aminomethyl)cyclopropyl]-α-ethyl-2-methyl- could be engineered for applications in polymer chemistry or nanotechnology. The cyclopropane ring's stability under various conditions makes it suitable for incorporating into high-performance materials that require robust structural integrity. Additionally, the presence of functional groups like amines allows for further derivatization into polymers with tailored properties such as biodegradability or biocompatibility.

The synthesis and characterization of Cyclopropanemethanol, α-[1-(aminomethyl)cyclopropyl]-α-ethyl-2-methyl- also highlight the importance of analytical techniques in modern chemistry research. High-resolution mass spectrometry (HRMS), nuclear magnetic resonance (NMR) spectroscopy, and X-ray crystallography are essential tools for confirming molecular structure and purity. These methods provide critical data for understanding reaction mechanisms and optimizing synthetic routes.

In conclusion,Cyclopropanemethanol, α-[1-(aminomethyl)cyclopropyl]-α-ethyl-2-methyl, CAS No. 2027693-77-0, represents a fascinating example of how structural complexity can be leveraged to develop novel chemical entities with potential applications across multiple disciplines. Ongoing research in this area promises to yield valuable insights into its pharmacological properties and industrial utility.